Cas no 707-07-3 (Trimethyl orthobenzoate)

• Product Name: Trimethyl orthobenzoate
• CAS No: 707-07-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00008474
• CID: 39681
• PubChem ID: 24850081
• Update Time: 2025-06-14

Trimethyl orthobenzoate Chemical and Physical Properties

Names and Identifiers

• Trimethyl orthobenzoate
• Thrimethyl orthobenzoate
• Orthobenzoic acid trimethyl ester
• trimethoxymethylbenzene
• Trimethyl-o-benzoate
• Methyl Orthobenzoate
• α,α,α-Trimethoxytoluene
• Orthobenzoicacid, trimethyl ester (6CI,7CI,8CI)
• (Trimethoxymethyl)benzene
• NSC 67391
• Trimethoxyphenylmethane
• a,a,a-Trimethoxytoluene
• Methylorthobenzoate
• Benzene, (trimethoxymethyl)-
• Trimethylorthobenzoate
• Orthobenzoic acid, trimethyl ester
• IECKAVQTURBPON-UHFFFAOYSA-N
• alpha,alpha,alpha-Trimethoxytoluene
• Trimethyl orthobenzoate, 97%
• Trimethyl orthobeznoate
• trimethoxytoluene
• trimethyl-orthobenzoate
• PubChem19854
• PhC(OMe)3
• AKOS009158355
• SY048255
• MFCD00008474
• NCIOpen2_000040
• NSC67391
• AS-10661
• A836971
• DTXSID5061039
• InChI=1/C10H14O3/c1-11-10(12-2,13-3)9-7-5-4-6-8-9/h4-8H,1-3H3
• EN300-82362
• SCHEMBL487231
• EINECS 211-897-5
• AI3-11562
• CS-0011453
• F16433
• 707-07-3
• NSC-67391
• IECKAVQTURBPON-UHFFFAOYSA-
• T2287
• FT-0654327
• AMY404
• (Trimethoxymethyl)benzene #
• NS00042013
• .ALPHA.,.ALPHA.,.ALPHA.-TRIMETHOXYTOLUENE
• Q27231270
• UNII-3755490344
• Trimethyl orthobenzoate, 98%
• Trimethylorthobenzoate，98%
• BBL027715
• STL185669
• Methyl orthobenzoate; NSC 67391; Trimethoxyphenylmethane; Trimethyl Orthobenzoate; a,a,a-Trimethoxytoluene
• 211-897-5
• Orthobenzoic acid, trimethyl ester (8CI)
• DTXCID7046754

• MDL： MFCD00008474
• Inchi： 1S/C10H14O3/c1-11-10(12-2,13-3)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： IECKAVQTURBPON-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(OC)OC
• BRN： 777623

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.061 g/mL at 25 °C(lit.)
• Boiling Point: 87-88 °C/7 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.489(lit.)
• Solubility: Soluble in organic solvents.
• PSA: 27.69000
• LogP: 1.73610
• Sensitiveness: Moisture Sensitive
• FEMA: 2360
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Trimethyl orthobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Trimethyl orthobenzoate

Trimethyl Orthobenzoate (CAS No. 707-07-3): A Versatile Ester in Modern Chemistry

Trimethyl orthobenzoate (CAS No. 707-07-3), also known as methyl orthobenzoate, is a specialized organic compound widely used in synthetic chemistry, pharmaceuticals, and material science. This ester derivative of benzoic acid is valued for its unique reactivity and stability, making it a key intermediate in numerous industrial and research applications. With the growing demand for sustainable and efficient chemical processes, Trimethyl orthobenzoate has gained attention for its role in green chemistry and catalytic transformations.

The compound's molecular structure, featuring three methoxy groups attached to a benzene ring, enables it to participate in diverse reactions, such as transesterification and nucleophilic substitutions. Researchers and manufacturers often search for "Trimethyl orthobenzoate synthesis" or "CAS 707-07-3 applications" to explore its potential in creating high-value products like fragrances, polymers, and agrochemicals. Its low toxicity and compatibility with modern reaction conditions further enhance its appeal in eco-friendly formulations.

In recent years, the rise of AI-driven drug discovery and computational chemistry has spurred interest in Trimethyl orthobenzoate as a building block for novel active pharmaceutical ingredients (APIs). Questions like "How is Trimethyl orthobenzoate used in peptide coupling?" or "CAS 707-07-3 solubility data" reflect the compound's relevance in cutting-edge research. Additionally, its role in click chemistry and metal-organic frameworks (MOFs) aligns with trends in nanotechnology and advanced materials.

From an industrial perspective, Trimethyl orthobenzoate is often compared to similar esters like trimethyl orthoformate or trimethyl orthoacetate, with users seeking "Trimethyl orthobenzoate vs. other orthoesters" for performance benchmarks. Its stability under acidic conditions and ability to act as a protecting group for carboxylic acids make it indispensable in multi-step syntheses. Furthermore, the compound's compatibility with biocatalysts and enzymatic reactions positions it as a candidate for sustainable manufacturing processes.

As the chemical industry shifts toward circular economy principles, Trimethyl orthobenzoate is being reevaluated for its potential in recycling and waste reduction. Searches for "biodegradable esters" and "green solvents" often lead to discussions about its environmental profile. While not a direct replacement for petroleum-derived solvents, its derivatization pathways offer opportunities for reducing carbon footprints in specialty chemical production.

In conclusion, Trimethyl orthobenzoate (CAS No. 707-07-3) remains a cornerstone of organic synthesis, bridging traditional methods with innovative applications. Its adaptability to emerging technologies—from flow chemistry to machine learning-assisted reaction optimization—ensures its continued relevance in a rapidly evolving scientific landscape. For researchers and industry professionals, understanding its properties and applications is essential for unlocking new possibilities in molecular design and functional materials.